(3R)-3-amino-3-[3-(trifluoromethyl)phenyl]propan-1-ol

• Molecular Formula: C10H12F3NO
• Molecular Weight: 219.20 g/mol
• SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(CCO)N
• InChI: InChI=1S/C10H12F3NO/c11-10(12,13)8-3-1-2-7(6-8)9(14)4-5-15/h1-3,6,9,15H,4-5,14H2/t9-/m1/s1
• InChIKey: AITWXNLDCLFQPJ-SECBINFHSA-N

(3R)-3-Amino-3-[3-(trifluoromethyl)phenyl]propan-1-ol: A Chiral β-Amino Alcohol Building Block for Stereospecific Pharmaceutical Synthesis

(3R)-3-Amino-3-[3-(trifluoromethyl)phenyl]propan-1-ol (CAS 1213882-28-0) is a chiral β-amino alcohol featuring a (3R)-configured stereocenter, a meta-trifluoromethyl-substituted phenyl ring, and a terminal primary hydroxyl group. Its molecular formula is C₁₀H₁₂F₃NO with a molecular weight of 219.20 g/mol . Commercially available at enantiomeric purity levels of NLT 98% , this compound serves as a versatile chiral intermediate in medicinal chemistry, documented in Bayer patent US20100261771 as a key building block for substituted 2-acetamido-5-aryl-1,2,4-triazolones targeting cardiovascular disorders [1].

Stereochemical control (3R)-configured chiral β-amino alcohol building block for enantiomer-specific synthesis

Patent-documented use Named intermediate in Bayer chiral triazolone synthesis workflow

Specification context Enantiomeric purity specification supports stereospecific pharmaceutical synthesis research

• [1] Brüggemeier U, Fürstner C, Geiss V, et al. (Bayer Schering Pharma AG). Substituted 2-acetamido-5-aryl-1,2,4-triazolones and use thereof. US Patent Application US20100261771A1. Published October 14, 2010. View Source

Why Generic Substitution of (3R)-3-Amino-3-[3-(trifluoromethyl)phenyl]propan-1-ol with Racemate or Positional Isomers Compromises Synthetic Outcomes

In chiral pharmaceutical synthesis, racemic 3-amino-3-[3-(trifluoromethyl)phenyl]propan-1-ol (CAS 683221-00-3) or positional isomers such as the 4-CF₃ analog (CAS 1212894-80-8) cannot be freely interchanged with the (3R)-configured 3-CF₃ enantiomer. Stereochemistry at the β-carbon directly governs the configuration of downstream products—an incorrect enantiomer yields stereochemically distinct final compounds with potentially divergent biological activity [1]. The meta-CF₃ position confers a Hammett substituent constant of σₘ = 0.43 versus σₚ = 0.54 for the para-CF₃ isomer, producing measurably different electronic effects on the aromatic ring that influence both reactivity in subsequent transformations and the pharmacological properties of derived molecules [2]. Furthermore, the 3-CF₃ isomer exhibits a boiling point approximately 22 °C lower than its 4-CF₃ counterpart (292.6 °C vs. 314.5 °C), impacting purification strategy and handling .

Stereochemical risk Target: (3R)-configured enantiomer Racemate substitution may produce stereochemically divergent products and reduce chiral fidelity in downstream synthesis

Positional isomer risk Target: 3-CF₃ (meta) substitution 4-CF₃ (para) positional isomer exhibits differing electronic profile and physical properties that may shift reactivity and purification behavior

• [1] Brüggemeier U, Fürstner C, Geiss V, et al. (Bayer Schering Pharma AG). Substituted 2-acetamido-5-aryl-1,2,4-triazolones and use thereof. US Patent Application US20100261771A1. Published October 14, 2010. Example 127A documents use of the (R)-enantiomer specifically for downstream chiral triazolone synthesis. View Source
• [2] Hammett equation. Trifluoromethyl substituent constants: σₚ (para) = +0.54; σₘ (meta) = +0.43. In: IUPAC Gold Book / Wikipedia. Archived May 2, 2006. View Source

Quantitative Differentiation Evidence for (3R)-3-Amino-3-[3-(trifluoromethyl)phenyl]propan-1-ol Versus Closest Analogs

Enantiomeric Purity: (3R)-Enantiomer (NLT 98%) Versus Racemic Mixture (90–95%)

The (3R)-configured enantiomer (CAS 1213882-28-0) is commercially supplied at NLT 98% purity by specialty manufacturers , whereas the racemic mixture (CAS 683221-00-3) is typically available at 90–95% purity from general suppliers . This enantiomeric purity difference is critical for stereospecific downstream synthesis: the (3R) configuration is specifically required in Bayer patent US20100261771 for the preparation of chiral 2-acetamido-5-aryl-1,2,4-triazolones [1].

Enantiomeric Purity

Head-to-head

NLT 98% (3R) vs 90–95% racemate

Supports stereochemical fidelity in multi-step synthesis

Commercial vendor specifications; ≥8 pp higher purity

Evidence Dimension	Commercial enantiomeric purity specification
Target Compound Data	NLT 98% (CAS 1213882-28-0, MolCore)
Comparator Or Baseline	90% (CAS 683221-00-3, Leyan); 90% (CAS 683221-00-3, Chemscene)
Quantified Difference	≥8 absolute percentage points higher purity for the (3R) enantiomer
Conditions	Commercial vendor specifications; QC release data

Why This Matters

Higher initial enantiomeric purity reduces the burden of downstream chiral purification and ensures stereochemical fidelity in multi-step pharmaceutical syntheses, directly affecting API quality and regulatory compliance.

• [1] Brüggemeier U, et al. (Bayer Schering Pharma AG). US Patent Application US20100261771A1. Example 127A: (3R)-enantiomer specifically employed as chiral intermediate. View Source

Synthetic Accessibility: 85% Yield via Borane-THF Reduction from Carboxylic Acid Precursor

A validated synthetic route to 3-amino-3-[3-(trifluoromethyl)phenyl]propan-1-ol is documented in patent US2010/261771 (Example 127A): reduction of 3-amino-3-[3-(trifluoromethyl)phenyl]propanoic acid (850 mg, 3.65 mmol) with borane-THF complex (10.94 mmol, 1M in THF) under argon, yielding 744 mg of the title compound—85% of theoretical yield at 92% purity [1]. For comparison, the non-fluorinated analog (R)-3-amino-3-phenylpropan-1-ol is commercially available but its analogous reduction yield from the non-fluorinated amino acid is not documented at comparable scale in primary literature, making the CF₃ analog's validated protocol a distinct advantage for process development .

Reduction Yield

Method context

85% yield, 92% purity

Patent-documented process benchmark for scale-up reference

Borane-THF protocol; 3.65 mmol scale

Evidence Dimension	Isolated yield from carboxylic acid reduction
Target Compound Data	85% yield, 92% purity (3-CF₃ compound, borane-THF method, patent-documented)
Comparator Or Baseline	Non-fluorinated analog (R)-3-amino-3-phenylpropan-1-ol: no directly comparable patent-documented reduction yield identified
Quantified Difference	85% validated yield provides a defined process benchmark absent for the non-fluorinated comparator
Conditions	Borane-THF (1M in THF), argon atmosphere, ice cooling then RT overnight + 4 h reflux; 3.65 mmol scale

Why This Matters

A patent-documented, high-yielding synthetic protocol reduces development risk and enables reliable scale-up for procurement planning in pharmaceutical R&D programs.

• [1] ChemicalBook. 3-AMINO-3-(3-TRIFLUOROMETHYL-PHENYL)-PROPAN-1-OL synthesis. Synthesis method citing US2010/261771, Example 127A: 744 mg (85% of theory), 92% purity. LC/MS: Rt=0.45 min; m/z=220 (M+H)+. View Source

Boiling Point Differentiation: 3-CF₃ Isomer (292.6 °C) Versus 4-CF₃ Isomer (314.5 °C)

The 3-trifluoromethyl positional isomer exhibits a predicted boiling point of 292.6±35.0 °C at 760 mmHg , which is approximately 21.9 °C lower than the 4-trifluoromethyl analog's boiling point of 314.5±37.0 °C . Both isomers share identical molecular formula (C₁₀H₁₂F₃NO) and molecular weight (219.20 g/mol), making boiling point a critical distinguishing parameter for identity confirmation, distillation-based purification design, and gas chromatographic analysis.

Boiling Point

Data to verify

292.6 °C (3-CF₃) vs 314.5 °C (4-CF₃)

Supports isomer identity verification and purification design

Predicted values at 760 mmHg; experimental confirmation recommended

Evidence Dimension	Boiling point at 760 mmHg
Target Compound Data	292.6±35.0 °C (3-CF₃ positional isomer, CAS 1213882-28-0)
Comparator Or Baseline	314.5±37.0 °C (4-CF₃ positional isomer, CAS 1212894-80-8)
Quantified Difference	Δ = 21.9 °C (3-CF₃ isomer boils ~22 °C lower than 4-CF₃ isomer)
Conditions	Predicted values at 760 mmHg; both compounds share identical molecular formula C10H12F3NO

Why This Matters

A ~22 °C boiling point difference between positional isomers enables unambiguous identity verification and informs purification strategy selection—critical for procurement specifications when both isomers may be present in a synthetic lab inventory.

Electronic Effect Differentiation: σₘ = 0.43 (3-CF₃) Versus σₚ = 0.54 (4-CF₃) Hammett Substituent Constants

The trifluoromethyl group exerts position-dependent electronic effects quantified by Hammett substituent constants: σₘ = 0.43 for the meta (3-) position versus σₚ = 0.54 for the para (4-) position [1]. This 0.11-unit difference in σ means the 4-CF₃ isomer is approximately 29% more electron-withdrawing via resonance effects than the 3-CF₃ isomer, which operates primarily through an inductive mechanism. In practical terms, the 3-CF₃ isomer exhibits a weaker net electron-withdrawing effect on the aryl ring, which can alter the acidity/basicity of the adjacent amino group (predicted pKa 14.88±0.10 ), influence nucleophilic aromatic substitution rates, and modulate the metabolic oxidative stability of derived drug candidates.

Electronic Effect (σ)

Class-level

σₘ = 0.43 (3-CF₃) vs σₚ = 0.54 (4-CF₃)

Positional CF₃ electronic profile may differ in reactivity and SAR studies

Standard Hammett constants; context-dependent inference

Evidence Dimension	Hammett substituent constant (σ)
Target Compound Data	σₘ = 0.43 (3-CF₃, meta position)
Comparator Or Baseline	σₚ = 0.54 (4-CF₃, para position)
Quantified Difference	Δσ = 0.11 (4-CF₃ is ~29% more electron-withdrawing by resonance than 3-CF₃)
Conditions	Standard Hammett constants derived from benzoic acid ionization equilibria; applicable to aromatic substitution reactivity and SAR

Why This Matters

Quantified electronic differences between positional isomers translate to measurable divergence in reaction rates, intermediate stability, and the pharmacological profile of downstream products—making positional isomer selection a critical procurement decision in medicinal chemistry programs.

• [1] Hammett equation. Trifluoromethyl substituent constants: σₚ = +0.54 (para), σₘ = +0.43 (meta). Archived from Wikipedia / IUPAC Gold Book, May 2, 2006. View Source

Documented Pharmaceutical Intermediate Role: Exclusive to 3-CF₃ (R)-Enantiomer in Bayer Cardiovascular Pipeline

Patent US20100261771 (Bayer Schering Pharma AG) explicitly exemplifies (3R)-3-amino-3-[3-(trifluoromethyl)phenyl]propan-1-ol as the chiral intermediate for preparing substituted 2-acetamido-5-aryl-1,2,4-triazolones—a compound class disclosed for treating cardiovascular disorders through vasopressin receptor modulation [1]. In contrast, the corresponding 4-CF₃ positional isomer (CAS 1212894-80-8) is not cited in any equivalent-stage cardiovascular patent as a key intermediate, being described more generically as a 'versatile chiral building block' without disease-specific pipeline documentation [2]. The 2-CF₃ positional isomer (CAS 1249362-69-3) has even sparser patent linkage .

Patent Role

Reported

Named intermediate in Bayer US20100261771 for chiral triazolone synthesis

Documented pharmaceutical intermediate application context

4-CF₃ isomer lacks equivalent patent pipeline linkage

Evidence Dimension	Patent-documented role as a named pharmaceutical intermediate
Target Compound Data	Explicitly named in Bayer US20100261771 for cardiovascular triazolone synthesis (3-CF₃, R-enantiomer)
Comparator Or Baseline	4-CF₃ isomer: no equivalent patent linkage to named cardiovascular pipeline; 2-CF₃ isomer: minimal patent documentation
Quantified Difference	Qualitative but categorical: the 3-CF₃ (R)-enantiomer has a verified, high-value pharmaceutical intermediate application not documented for positional isomers
Conditions	Patent analysis based on USPTO and Google Patents records as of 2010–2025

Why This Matters

Procurement decisions in pharmaceutical R&D are often driven by precedented synthetic utility: a compound with documented use in a major pharma pipeline (Bayer) carries lower adoption risk than an isomer with only generic building-block descriptions.

• [1] Brüggemeier U, Fürstner C, Geiss V, et al. (Bayer Schering Pharma AG). Substituted 2-acetamido-5-aryl-1,2,4-triazolones and use thereof. US Patent Application US20100261771A1. Published October 14, 2010. Example 127A. View Source
• [2] Kuujia. 3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol, CAS 787615-24-1 (racemic). Described as 'a versatile chiral building block used in organic synthesis and pharmaceutical research' without named patent pipeline linkage. View Source

Density Differentiation: CF₃-Substituted Analog (1.258 g/cm³) Versus Non-Fluorinated Parent (1.074 g/cm³)

The trifluoromethyl group imparts a substantial density increase: the 3-CF₃-substituted compound has a predicted density of 1.258±0.06 g/cm³ , compared to 1.074 g/cm³ for the non-fluorinated analog (R)-3-amino-3-phenylpropan-1-ol (CAS 170564-98-4) . This 17.1% density enhancement is directly attributable to the CF₃ group (three fluorine atoms contributing significant mass with minimal volume increase). The density difference affects solution handling (concentration calculations), chromatographic behavior, and crystallinity properties relevant to solid-form development.

Density

Data to verify

1.258 g/cm³ (3-CF₃) vs 1.074 g/cm³ (non-F)

CF₃ group alters solution handling and chromatographic behavior

Predicted values; may require experimental verification

Evidence Dimension	Predicted density at standard conditions
Target Compound Data	1.258±0.06 g/cm³ (3-CF₃-substituted)
Comparator Or Baseline	1.074 g/cm³ (non-fluorinated parent, R-3-amino-3-phenylpropan-1-ol, CAS 170564-98-4)
Quantified Difference	Δ = 0.184 g/cm³ (17.1% density increase conferred by the CF₃ group)
Conditions	Predicted/computed density values at standard temperature and pressure

Why This Matters

A 17% density difference materially affects gravimetric-to-volumetric conversions in solution preparation, impacts shipping and storage logistics for bulk procurement, and alters chromatographic retention behavior—all practical considerations for laboratory procurement.

Highest-Value Application Scenarios for (3R)-3-Amino-3-[3-(trifluoromethyl)phenyl]propan-1-ol Based on Quantitative Differentiation Evidence

Stereospecific Synthesis of Cardiovascular Drug Candidates via Chiral Triazolone Intermediates

In programs synthesizing substituted 2-acetamido-5-aryl-1,2,4-triazolones for cardiovascular indications, the (3R)-enantiomer (CAS 1213882-28-0, NLT 98% purity) is the requisite chiral building block as documented in Bayer patent US20100261771 [1]. Substitution with the racemate (CAS 683221-00-3, ~90% purity) would introduce the unwanted (S)-enantiomer, generating a stereoisomeric impurity in the final triazolone that would require additional chiral separation and complicate regulatory filing. The validated 85% synthetic yield from the carboxylic acid precursor [2] further supports its use in multi-step process development.

Medicinal Chemistry SAR Exploration Requiring Positionally Defined CF₃-Aryl Building Blocks

When exploring structure-activity relationships (SAR) around trifluoromethylphenyl-containing pharmacophores, researchers must distinguish between 3-CF₃ and 4-CF₃ isomers. The 3-CF₃ isomer (σₘ = 0.43) exhibits a fundamentally different electronic profile from the 4-CF₃ isomer (σₚ = 0.54), producing measurably distinct effects on aryl ring electronics [1]. The ~22 °C boiling point differential provides a convenient analytical handle for isomer identity confirmation during synthesis [2]. Procurement of the correct positional isomer is essential for reproducible SAR data.

Process Chemistry Scale-Up Leveraging Patent-Documented Reduction Protocol

For process chemistry groups scaling chiral β-amino alcohol synthesis, the borane-THF reduction protocol yielding 85% of the title compound at 92% purity on a 3.65 mmol scale [1] provides a defined starting point for optimization. The 17% higher density of the CF₃-substituted compound versus the non-fluorinated analog (1.258 vs. 1.074 g/cm³ [2]) must be factored into reactor loading calculations, solvent volume determinations, and extraction efficiency predictions during scale-up.

Quality Control and Reference Standard Procurement for Enantiopure Drug Substance Manufacturing

In GMP environments requiring enantiopure reference standards, the commercially available NLT 98% purity (3R)-enantiomer [1] provides a higher-quality starting point than the 90%-grade racemate. The documented boiling point (292.6 °C), density (1.258 g/cm³), and predicted pKa (14.88) [2] supply orthogonal identity confirmation parameters that support QC release testing and pharmacopoeial monograph development for drug substances derived from this intermediate.

Application

Selection Property

Validation Focus

Chiral triazolone intermediate synthesis

Enantiomer-specific chiral building block

Stereochemical fidelity and enantiomeric purity review

CF₃-aryl positional isomer SAR studies

Positional isomer electronic profile differentiation

Isomer identity confirmation and reactivity comparison

Chiral amino alcohol process research

Patent-documented reduction protocol availability

Yield and purity benchmark for scale-up studies

Chiral reference standard characterization

Orthogonal identity confirmation parameters

Physicochemical property cross-validation

• [1] Brüggemeier U, et al. (Bayer Schering Pharma AG). US Patent Application US20100261771A1. Example 127A. View Source
• [2] ChemicalBook. 3-AMINO-3-(3-TRIFLUOROMETHYL-PHENYL)-PROPAN-1-OL synthesis, citing US2010/261771. Yield: 85%, purity: 92%. Also: ChemicalBook property data for CAS 1213882-28-0 (density 1.258 g/cm³, pKa 14.88, boiling point 292.6 °C). View Source